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Compound of Interest

Compound Name: Disperse orange 25

Cat. No.: B078697 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, applications, and toxicological information for Disperse Orange 25,

tailored for researchers, scientists, and drug development professionals.

Chemical Identity and Properties
Disperse Orange 25 is a monoazo dye characterized by its non-ionic nature and low water

solubility, which makes it suitable for dyeing hydrophobic fibers.[1][2]

IUPAC Name: 3-[N-ethyl-4-[(4-nitrophenyl)diazenyl]anilino]propanenitrile[3][4]

Synonyms: C.I. Disperse Orange 25, 4-Nitro-4'-[N-ethyl-N-(2-cyanoethyl)-amino]azobenzene,

3-[N-Ethyl-4-(4-nitrophenylazo)phenylamino]propionitrile[3]

Chemical Structure: The chemical structure consists of a 4-nitroaniline group linked via an azo

bridge to an N-ethyl-N-(2-cyanoethyl)aniline moiety.

Physicochemical Properties The key physicochemical properties of Disperse Orange 25 are

summarized in the table below.
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Property Value Source(s)

Molecular Formula C₁₇H₁₇N₅O₂ [3][4][5]

Molecular Weight 323.35 g/mol [3][4][5]

CAS Number 31482-56-1 [3][4]

EC Number 250-654-8 [3]

Appearance
Solid, Orange-red uniform

powder
[5][6][7]

Melting Point 155-170 °C (decomposes) [3][6]

Boiling Point
555.0 °C at 760 mmHg

(Predicted)
[3][7]

Density 1.19 g/cm³ [3][7]

λmax 457 nm

XLogP3-AA 3.7 [3][4]

Synthesis of Disperse Orange 25
The synthesis of Disperse Orange 25 is a two-step process involving diazotization of p-

nitroaniline followed by an azo coupling reaction with N-ethyl-N-(2-cyanoethyl)aniline.[5][6][7]

This protocol is based on the general methodology for the synthesis of azo dyes.[2][7]

Materials:

p-Nitroaniline

N-ethyl-N-(2-cyanoethyl)aniline

Concentrated Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

Sodium Nitrite (NaNO₂)

Ice
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Water

Urea (optional, for destroying excess nitrous acid)

Procedure:

Step 1: Diazotization of p-Nitroaniline

Prepare a solution of p-nitroaniline in an appropriate amount of water and concentrated acid

(e.g., HCl or H₂SO₄).

Cool the mixture to 0-5 °C in an ice bath with constant stirring. Maintaining this low

temperature is critical as diazonium salts are unstable at higher temperatures.

Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise to the p-

nitroaniline solution. Continue vigorous stirring throughout the addition.

Stir the reaction mixture for an additional 20-30 minutes at 0-5 °C to ensure the completion

of the diazotization reaction, forming the p-nitrobenzene diazonium salt solution.

(Optional) Add a small amount of urea to quench any excess nitrous acid.

Step 2: Azo Coupling Reaction

In a separate vessel, prepare a solution or dispersion of the coupling component, N-ethyl-N-

(2-cyanoethyl)aniline.

Cool this solution to 0-5 °C in an ice bath.

Slowly add the cold diazonium salt solution from Step 1 to the cold coupling component

solution with continuous, vigorous stirring.

The coupling reaction will proceed, leading to the precipitation of the Disperse Orange 25
dye.

Continue stirring the mixture for 1-2 hours while maintaining the low temperature to ensure

the reaction goes to completion.
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Step 3: Isolation and Purification

Filter the precipitated dye from the reaction mixture using a Buchner funnel.

Wash the filter cake thoroughly with cold water to remove any unreacted starting materials

and inorganic salts.

Dry the product in an oven at a suitable temperature (e.g., 60-80 °C).

The final product is obtained as an orange powder. Further purification can be achieved by

recrystallization from a suitable solvent like an ethanol-methanol mixture if required.[2]

Step 1: Diazotization

Step 2: Azo Coupling Step 3: Isolation

p-Nitroaniline

Cool to 0-5°C

HCl / H₂SO₄

NaNO₂ (aq)

p-Nitrobenzene
Diazonium Salt

Stir

Coupling ReactionN-ethyl-N-
(2-cyanoethyl)aniline Cool to 0-5°C Filtration Washing Drying Disperse Orange 25

Click to download full resolution via product page

Caption: Workflow for the synthesis of Disperse Orange 25.

Applications
Disperse Orange 25 is primarily an industrial dye with emerging applications in materials

science.
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Textile Dyeing: Its main application is in the dyeing of hydrophobic synthetic fibers,

particularly polyester and its blends, due to its low water solubility and ability to form stable

interactions with the fiber.[1][2][5]

Photonics and Electronics: Due to its stable chemical structure and large dipole moment, it is

explored as a non-linear optical (NLO) material.[6] It has potential use in photonic

applications such as optical switches and modulators.[6]

Semiconductors: As a non-ionic, aromatic azo dye, it can be used in p-type semiconductors

and can enhance the photo-thermal properties of electrochemical devices.[6]

Toxicological Profile
Disperse Orange 25 is classified as a hazardous substance. The available toxicological data

indicates potential for harm upon exposure.

Summary of Toxicological Data

Endpoint Result Species Source(s)

Acute Oral Toxicity

(LD50)
>2000 mg/kg Rat [8]

Acute Intraperitoneal

Toxicity (LD50)
1590 mg/kg Rat [8]

Skin Irritation Mild Irritant - [8]

Eye Irritation Irritant - [8]

Mutagenicity

Some azo dyes

exhibit mutagenic

potential (Ames test is

a common screening

method).

General for azo dyes [9]

Hazard Classifications According to the Globally Harmonized System (GHS), Disperse Orange
25 is associated with the following hazard statements:
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H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[10]

H315: Causes skin irritation.[10]

H319: Causes serious eye irritation.[10]

H335: May cause respiratory irritation.[10]

Disperse dyes are lipophilic and can be absorbed through the skin, raising health concerns,

particularly regarding skin sensitization and contact dermatitis from textiles.[8]

GHS Hazard Classifications

Routes of Exposure & Effects

Disperse Orange 25

Acute Toxicity (Oral, Dermal, Inhalation)

H302, H312, H332

Irritation (Skin, Eye, Respiratory)

H315, H319, H335

Ingestion Skin Contact Inhalation Eye Contact

Harmful Effects Irritation
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Caption: Logical relationships of Disperse Orange 25 hazard classifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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